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Compound of Interest

Compound Name: 2,4,6,8,10-Pentaoxaundecane

Cat. No.: B599669 Get Quote

This document provides a detailed overview of the chemical properties of 2,4,6,8,10-
Pentaoxaundecane, tailored for researchers, scientists, and professionals in drug

development.

Molecular Formula and Weight
2,4,6,8,10-Pentaoxaundecane is an organic compound with the molecular formula C6H14O5.

[1][2] Its molecular weight is 166.17 g/mol .[1][2]

Chemical Structure and Properties
This compound is a polyether, characterized by a chain of eleven atoms, including five oxygen

atoms (pentaoxa) that are interspersed within a hexane-derived backbone. The presence of

these ether groups significantly influences its chemical properties, such as polarity and

solubility.

A summary of its key identifiers is provided in the table below:

Identifier Value

Molecular Formula C6H14O5

Molecular Weight 166.17 g/mol

CAS Number 13352-75-5
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The relationship between the molecular formula and its constituent elements is illustrated in the

following diagram:

Molecular Composition of 2,4,6,8,10-Pentaoxaundecane

Molecular Formula
C6H14O5

Carbon (C)
Atom Count: 6

Hydrogen (H)
Atom Count: 14

Oxygen (O)
Atom Count: 5

General Experimental Workflow for Characterization

Synthesis of
2,4,6,8,10-Pentaoxaundecane

Purification
(e.g., Distillation)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., ESI-MS)

FTIR Spectroscopy

Data Analysis and
Structure Elucidation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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